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Compound of Interest

Compound Name: ZM226600

cat. No.: B15588317

Technical Support Center: ZM226600

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the proper handling, storage, and troubleshooting for
experiments involving ZM226600.

Frequently Asked Questions (FAQs)

Q1: What is ZM226600?

ZM226600 is a potent opener of the Kiré (KATP) channels with an EC50 of 0.5 pM. Its
chemical name is N-(4-Phenylsulfonylphenyl)-3,3,3-trifluoro-2-hydroxy-2-methylpropanamide.

Q2: What are the physical and chemical properties of ZM2266007?

The table below summarizes the key properties of ZM226600.

Property Value Reference
CAS Number 147695-92-9 [1]
Molecular Formula C16H14F3NO4S [1]
Molecular Weight 373.35 [1]

Purity =298% [1]
Solubility Soluble to 100 mM in DMSO
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Q3: How should | store ZM226600?

For optimal stability, ZM226600 should be stored under the following conditions:

Form Storage Temperature Storage Conditions

Solid -20°C Desiccate, Protect from light
Aliquot to avoid repeat freeze-

In DMSO -80°C

thaw cycles

Q4: What is the mechanism of action of ZM2266007?

ZM226600 is a Kir6 (KATP) channel opener. These channels are ATP-sensitive potassium
channels that play a crucial role in linking the metabolic state of a cell to its electrical activity. By
opening these channels, ZM226600 facilitates potassium ion efflux, leading to
hyperpolarization of the cell membrane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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